Cas no 175357-61-6 (1-Benzyl-3-butylpiperazine)
1-Benzyl-3-butylpiperazine structure
Product Name:1-Benzyl-3-butylpiperazine
CAS No:175357-61-6
MF:C15H24N2
MW:232.364463806152
CID:112015
PubChem ID:19353079
Update Time:2025-04-18
1-Benzyl-3-butylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-3-butylpiperazine
- (S)-1-benzyl-3-butylpiperazine
- 1‐BENZYL‐3‐BUTYLPIPERAZINE
- Piperazine,3-butyl-1-(phenylmethyl)-, (3S)-
- (3S)-1-benzyl-3-butylpiperazine
- (S)-3-Butyl-1-(phenylmethyl)piperazine
- 186412-45-3
- FT-0710076
- SCHEMBL8152771
- FT-0770438
- A26349
- DALAPON-METHYLESTER
- 175357-61-6
- AKOS022181229
- FT-0728933
- DTXSID00938657
-
- Inchi: 1S/C15H24N2/c1-2-3-9-15-13-17(11-10-16-15)12-14-7-5-4-6-8-14/h4-8,15-16H,2-3,9-13H2,1H3
- InChI Key: XESDITBVSGTNKQ-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CCNC(CCCC)C1
Computed Properties
- Exact Mass: 232.19412
- Monoisotopic Mass: 232.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 0.958
- Boiling Point: 332 ºC
- Flash Point: 119 ºC
- PSA: 15.27
1-Benzyl-3-butylpiperazine Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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